N-(4-butylphenyl)-3-hydroxy-2-naphthamide

• IUPAC Name: N-(4-butylphenyl)-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C21H21NO2/c1-2-3-6-15-9-11-18(12-10-15)22-21(24)19-13-16-7-4-5-8-17(16)14-20(19)23/h4-5,7-14,23H,2-3,6H2,1H3,(H,22,24)
• InChI Key: OVHDYLKRDBMWGO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2O
• Molecular Formula: C21H21NO2
• DSSTOX Substance ID: DTXSID20367182
• Molecular Weight: 319.4 g/mol
• CAS RN: 5474-37-3

Description

N-(4-butylphenyl)-3-hydroxy-2-naphthamide, also known as BPN or NPD1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPN is a derivative of naphthoquinone and has been found to have anti-inflammatory, neuroprotective, and anti-cancer properties.

Scientific Research Applications

N-(4-butylphenyl)-3-hydroxy-2-naphthamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. N-(4-butylphenyl)-3-hydroxy-2-naphthamide has also been shown to have neuroprotective effects and can protect neurons from oxidative stress and apoptosis. Moreover, N-(4-butylphenyl)-3-hydroxy-2-naphthamide has been found to have anti-cancer properties and can induce apoptosis in cancer cells.

Mechanism of Action

N-(4-butylphenyl)-3-hydroxy-2-naphthamide exerts its effects by binding to specific receptors and enzymes in the body. It has been found to bind to the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of inflammation and glucose metabolism. N-(4-butylphenyl)-3-hydroxy-2-naphthamide has also been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of pro-inflammatory leukotrienes.
Biochemical and Physiological Effects:
N-(4-butylphenyl)-3-hydroxy-2-naphthamide has been found to have several biochemical and physiological effects. It can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-(4-butylphenyl)-3-hydroxy-2-naphthamide can also reduce oxidative stress and protect neurons from apoptosis. Moreover, N-(4-butylphenyl)-3-hydroxy-2-naphthamide has been found to induce apoptosis in cancer cells and inhibit their proliferation.

Advantages and Limitations for Lab Experiments

N-(4-butylphenyl)-3-hydroxy-2-naphthamide has several advantages for lab experiments. It is a stable compound and can be easily synthesized using a multi-step process. N-(4-butylphenyl)-3-hydroxy-2-naphthamide is also soluble in organic solvents, which makes it easy to use in various assays. However, N-(4-butylphenyl)-3-hydroxy-2-naphthamide has some limitations for lab experiments. It has low water solubility, which can limit its use in aqueous environments. Moreover, N-(4-butylphenyl)-3-hydroxy-2-naphthamide can be toxic at high concentrations, which can affect cell viability in vitro.

Future Directions

N-(4-butylphenyl)-3-hydroxy-2-naphthamide has several potential future directions for scientific research. It can be further studied for its anti-inflammatory, neuroprotective, and anti-cancer properties. Moreover, N-(4-butylphenyl)-3-hydroxy-2-naphthamide can be used as a lead compound for the development of new drugs that target PPARγ and 5-LOX. Furthermore, N-(4-butylphenyl)-3-hydroxy-2-naphthamide can be studied for its potential use in the treatment of other diseases, such as diabetes, Alzheimer's disease, and Parkinson's disease.
Conclusion:
In conclusion, N-(4-butylphenyl)-3-hydroxy-2-naphthamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-(4-butylphenyl)-3-hydroxy-2-naphthamide has anti-inflammatory, neuroprotective, and anti-cancer properties and exerts its effects by binding to specific receptors and enzymes in the body. N-(4-butylphenyl)-3-hydroxy-2-naphthamide has several advantages for lab experiments but also has some limitations. N-(4-butylphenyl)-3-hydroxy-2-naphthamide has several potential future directions for scientific research and can be further studied for its therapeutic applications.

Synthesis Methods

N-(4-butylphenyl)-3-hydroxy-2-naphthamide can be synthesized using a multi-step process involving the reaction of 4-butylaniline with 2-naphthoic acid, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the selective oxidation of the reduced intermediate using potassium permanganate.